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Compound of Interest

Compound Name: Rotundifuran

Cat. No.: B1679581 Get Quote

Introduction

Rotundifuran is a labdane-type diterpenoid naturally occurring in plants of the Vitex genus,

such as Vitex rotundifolia and Vitex trifolia[1][2]. It has garnered significant interest in cancer

research due to its demonstrated anti-proliferative and pro-apoptotic activities across a range

of cancer cell lines, including leukemia, lung, breast, and cervical cancer[2][3][4]. Rotundifuran
has been shown to induce cell death through multiple mechanisms, including the induction of

apoptosis via the MAPK and PI3K/Akt signaling pathways and the induction of ferroptosis

involving ROS accumulation and calcium signaling[3][4][5].

These application notes provide a detailed protocol for the preparation of Rotundifuran stock

solutions for use in in vitro cell culture experiments, ensuring reproducibility and optimal

performance.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of Rotundifuran is essential for

accurate stock solution preparation.
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Property Value Reference

Molecular Formula C₂₂H₃₄O₄ [1][6]

Molecular Weight 362.51 g/mol [6]

Appearance Solid powder [6]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)
[6]

CAS Number 50656-65-0 [1][7]

Experimental Protocols
Materials and Reagents

Rotundifuran powder

Dimethyl Sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Sterile pipette tips

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Preparation of a 10 mM Rotundifuran Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, which is a common starting

concentration for subsequent dilutions.

Workflow for Preparing Rotundifuran Stock Solution
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Weigh Rotundifuran

Calculate DMSO Volume
for 10 mM Stock

Mass (mg)

Add Sterile DMSO

Volume (µL)

Dissolve Powder

Vortex and/or Sonicate
(Optional: Warm to 37°C)

If needed

Visually Confirm
Complete Dissolution

Aliquot into Sterile Tubes

Clear Solution

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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